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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the monomer composition of
Panavia TC, a widely used dental resin cement. Due to the proprietary nature of commercial
dental materials, precise quantitative breakdowns of the monomer composition of Panavia TC
are not publicly disclosed by the manufacturer. However, based on Safety Data Sheets (SDS)
and technical product descriptions for Panavia products available in a "TC" (Tooth Color)
shade, such as Panavia 21 TC and Panavia F 2.0 TC, the key monomer components can be
identified.

This guide summarizes the known monomer components, outlines the experimental protocols
for their quantitative analysis, and provides visualizations to illustrate the functional
relationships within the resin cement matrix.

Monomer Composition of Panavia Resin Cements
(TC Shade)

The following table summarizes the identified monomeric components of Panavia products that
are offered in a "TC" shade. It is important to note that the exact percentage by weight (% w/w)
is not specified in the available documentation. Panavia TC is typically a two-paste system
(Catalyst and Universal/Paste A and Paste B). The monomer composition can vary between
the two pastes.
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Note: The information is compiled from Safety Data Sheets for Panavia 21 and Panavia F 2.0.
[1][2][3] The term "Panavia TC" refers to the "Tooth Color" shade of these products.[4][5]

Experimental Protocols for Monomer Analysis

To determine the precise quantitative composition of the monomeric components in Panavia
TC, established analytical chemistry techniques are required. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most
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common and reliable methods for the separation and quantification of monomers in dental

resin composites.

High-Performance Liquid Chromatography (HPLC) for
Monomer Quantification

HPLC is a robust technique for separating and quantifying non-volatile and thermally unstable

compounds like dimethacrylate monomers.

Methodology:

e Sample Preparation:

[¢]

An uncured sample of each Panavia TC paste is accurately weighed.

The monomers are extracted from the paste using a suitable organic solvent, such as
acetonitrile or a mixture of acetonitrile and water (e.g., 75:25 v/v).[6]

The mixture is agitated (e.g., vortexed or sonicated) to ensure complete dissolution of the
monomers.

The solution is then filtered through a syringe filter (e.g., 0.45 um) to remove any
undissolved fillers or other solid components.[7]

o Chromatographic Separation:

o

Instrument: A standard HPLC system equipped with a UV-Vis detector.[6]

Column: A C18 reverse-phase column is typically used for the separation of methacrylate
monomers.[7][8]

Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water is
commonly employed. A typical mobile phase composition is 75% acetonitrile and 25%
water.[6]

Flow Rate: A flow rate of approximately 1 mL/min is generally used.[6][8]
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o Detection: The eluted monomers are detected by UV absorbance at a specific wavelength,
typically around 205-220 nm.[6][7]

e Quantification:

o Standard solutions of known concentrations for each suspected monomer (e.g., MDP,
various dimethacrylates) are prepared and injected into the HPLC to create a calibration
curve.

o The peak areas of the monomers in the Panavia TC sample chromatogram are compared
to the calibration curves to determine the concentration of each monomer.

o The final results are expressed as a percentage by weight of the original paste sample.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Monomer Identification and Quantification

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile organic
compounds. While some larger dimethacrylate monomers can be challenging to analyze
directly by GC due to their low volatility and potential for thermal degradation, smaller, more
volatile monomers and potential impurities can be effectively analyzed. Headspace GC-MS is
particularly useful for analyzing residual volatile monomers.[9]

Methodology:
o Sample Preparation (for direct injection):

o Similar to HPLC, an uncured sample of each paste is weighed and the monomers are
extracted using a suitable solvent.

o The extract is then derivatized, if necessary, to increase the volatility of the monomers.
e Sample Preparation (for headspace analysis):
o A weighed amount of the uncured paste is placed in a sealed headspace vial.

o The vial is heated to a specific temperature to allow the volatile monomers to partition into
the gas phase (headspace).[9]
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o A sample of the headspace gas is then automatically injected into the GC.

o Chromatographic Separation and Mass Spectrometric Detection:

[e]

Instrument: A GC system coupled to a Mass Spectrometer.

o Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-
methylpolysiloxane) is used for separation.

o Carrier Gas: Helium is typically used as the carrier gas.

o Temperature Program: The oven temperature is programmed to ramp up gradually to
separate the monomers based on their boiling points.

o Mass Spectrometry: As the separated components elute from the GC column, they are
ionized (typically by electron impact ionization) and fragmented. The mass spectrometer
separates the resulting ions based on their mass-to-charge ratio, producing a unique mass
spectrum for each compound.

« ldentification and Quantification:

o The identity of each monomer is confirmed by comparing its mass spectrum to a library of
known spectra (e.g., NIST library).[9]

o Quantification is achieved by creating a calibration curve using standards, similar to the
HPLC method.

Visualizations
Logical Relationship of Panavia TC Components

The following diagram illustrates the functional relationship between the key components within
the Panavia TC resin cement system.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.tandfonline.com/doi/full/10.1080/13102818.2020.1736952
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Other Components

: T Reinforces
norganic Fillers Matrix
(Silanated Silica)

Resin Matrix

Initiates Bonds to Tooth
Initiator System Polymerization Adhesive Monomer & Polymerizes Cross-linked
(Catalysts) (e.g., MDP) Polymer Network
Initiates Forms Network
Polymerization y

Cured Cement

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Start: Uncured
Panavia TC Sample

End: Quantitative
Monomer Composition

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1179519?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. kuraraydental.com [kuraraydental.com]
o 2. dhpsupply.com [dhpsupply.com]

o 3. kuraraydental.com [kuraraydental.com]
e 4. kuraraynoritake.eu [kuraraynoritake.eu]
¢ 5. dentalsky.com [dentalsky.com]

¢ 6. Evaluation of TEGDMA leaching from four resin cements by HPLC - PMC
[pmc.ncbi.nlm.nih.gov]

e 7.43.230.198.52 [43.230.198.52]
o 8. dergipark.org.tr [dergipark.org.tr]
e 9. tandfonline.com [tandfonline.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Monomer
Composition of Panavia TC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1179519#monomer-composition-of-panavia-tc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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